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Compound of Interest

Compound Name: N-Formyl-L-tyrosine

Cat. No.: B079623

Essential Safety and Handling Guide for N-Formyl-L-
tyrosine

A Senior Application Scientist's Guide to Personal Protective Equipment and Safe Laboratory
Practices

This guide provides comprehensive safety and logistical information for the handling of N-
Formyl-L-tyrosine in a laboratory setting. As researchers, scientists, and drug development
professionals, our primary responsibility is to maintain a safe environment, which begins with a
thorough understanding of the materials we handle. This document moves beyond a simple
checkilist to explain the causality behind each safety recommendation, ensuring a self-
validating system of laboratory practice.

Hazard Profile of N-Formyl-L-tyrosine: A Prudent
Approach

N-Formyl-L-tyrosine is a derivative of the amino acid L-tyrosine.[1][2] According to multiple
safety data sheets (SDS), N-Formyl-L-tyrosine is not classified as a hazardous substance or
mixture under the Globally Harmonized System (GHS).[3] However, the cornerstone of
laboratory safety is the principle of treating all chemicals with a degree of caution. The absence
of a formal hazard classification does not negate the need for protective measures to minimize
direct contact and inhalation. Adhering to good industrial hygiene and safety practices is
paramount.[4]
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Core Personal Protective Equipment (PPE) Protocol

The following PPE recommendations are based on a risk-assessment approach for handling N-
Formyl-L-tyrosine in typical research and development laboratory settings.

Recommended Personal Protective Equipment

summary

PPE Category Item

Specifications & Best
Practices

Wear standard laboratory

nitrile gloves. Change gloves
Hand Protection Nitrile gloves immediately if they become

contaminated to avoid

unintentional exposure.[5]

Essential to protect eyes from

o potential splashes when
) Safety glasses with side ) ]
Eye Protection _ preparing solutions or from
shields or goggles o
contact with airborne powder.

[5]16]

A standard lab coat should be

worn to protect skin and

Body Protection Laboratory coat )
personal clothing from
potential contamination.[5][6]
For weighing larger quantities
where dust formation is
Not generally required for possible, consider using a dust

Respiratory Protection - ] ]
small quantities mask or performing the work in

a chemical fume hood or other

ventilated enclosure.[3][5]

Operational Plan: Step-by-Step Handling and
Disposal
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A systematic workflow is critical to ensuring safety and experimental integrity. The following
protocols provide a clear, procedural guide for handling N-Formyl-L-tyrosine from receipt to
disposal.

Engineering Controls

Whenever possible, handling should be performed in a well-ventilated area.[4][7] For
procedures that may generate dust, such as weighing large amounts of the solid, using a local
exhaust ventilation system or a chemical fume hood is a best practice to prevent dispersion.[3]
Ensure that safety showers and eyewash stations are readily accessible.[4]

Step-by-Step Handling Protocol

e Preparation: Before handling, ensure the work area is clean and uncluttered. Don the
appropriate PPE as outlined in the table above: lab coat, safety glasses, and nitrile gloves.

» Weighing (Solid Form): N-Formyl-L-tyrosine is a white solid powder.[3][8] When weighing,
handle it carefully to avoid creating dust. For small quantities, this can be done on a clean
bench. For larger quantities, use a chemical fume hood or ventilated balance enclosure.

o Solution Preparation: Add the desired solvent to the accurately weighed N-Formyl-L-
tyrosine powder in a suitable, sealed container. Mix by vortexing or gentle agitation until the
solid is completely dissolved.

o Post-Handling: After handling, wash hands and face thoroughly.[3] Clean all equipment and
decontaminate the work surface.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate
level of PPE when handling N-Formyl-L-tyrosine.
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PPE Assessment
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Potential for Yes Add Respiratory Protection |- - Safety Glasses
Significant Dust? (e.g., Dust Mask) or - Nitrile Gloves
- Use Fume Hood

Handling Solid Powder?

Begin Handling
N-Formyl-L-tyrosine

Click to download full resolution via product page
Caption: PPE selection workflow for handling N-Formyl-L-tyrosine.

Storage, Spill Management, and Disposal
Storage

Store N-Formyl-L-tyrosine in a tightly closed container in a dry, cool, and well-ventilated
place.[3][4][7] Protect the container from moisture. For long-term storage of the lyophilized
powder, a temperature of -20°C is recommended.[38][9]

Accidental Release Measures

In the event of a spill:
o Personnel: Wear suitable protective equipment as described above.[3]
o Containment: Prevent the product from entering drains.[3]

e Cleanup: For a solid spill, pick up and arrange disposal without creating dust.[3] Sweep up
the material and shovel it into a suitable container for disposal.[4]

Disposal Plan
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Waste material must be disposed of in accordance with local and national regulations.[3]

e Unused Product: Entrust disposal to a licensed waste disposal company.[3] Do not mix with
other waste.

o Contaminated Packaging: Handle uncleaned containers like the product itself. Before
disposing of a used container, remove the contents completely.[3]

By adhering to these detailed protocols, researchers can confidently and safely handle N-
Formyl-L-tyrosine, ensuring both personal safety and the integrity of their scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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